Cas no 1805557-84-9 (Methyl 6-bromo-5-nitropicolinate)

• Product Name: Methyl 6-bromo-5-nitropicolinate
• CAS No: 1805557-84-9
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4803052
• PubChem ID: 130776724
• Update Time: 2025-05-24

Methyl 6-bromo-5-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-5-nitropicolinate
• 6-Bromo-5-nitropyridine-2-carboxylic acid methyl ester

• Inchi： 1S/C7H5BrN2O4/c1-14-7(11)4-2-3-5(10(12)13)6(8)9-4/h2-3H,1H3
• InChI Key： USAHSBLHKLEHCK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 6-bromo-5-nitropicolinate

Methyl 6-bromo-5-nitropicolinate (CAS No. 1805557-84-9): A Comprehensive Overview

Methyl 6-bromo-5-nitropicolinate (CAS No. 1805557-84-9) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both bromine and nitro substituents, makes it a versatile building block for further chemical modifications and applications.

The Methyl 6-bromo-5-nitropicolinate molecule is derived from picolinic acid, a heterocyclic compound that is widely recognized for its role in various biological processes. The introduction of bromine and nitro groups at specific positions enhances its reactivity, making it an attractive candidate for medicinal chemistry applications. These functional groups facilitate a range of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and oxidation-reduction processes.

In recent years, the compound has been extensively studied for its potential in drug development. Researchers have leveraged its structural features to design novel molecules with therapeutic properties. For instance, the bromine atom can be readily displaced by various nucleophiles, allowing for the introduction of different pharmacophores. This flexibility has been exploited in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds.

One of the most compelling aspects of Methyl 6-bromo-5-nitropicolinate is its role in the development of targeted therapies. The nitro group, in particular, has been shown to enhance the bioavailability and metabolic stability of drug candidates. Additionally, the presence of both bromine and nitro substituents provides multiple sites for functionalization, enabling the creation of highly tailored molecules with specific biological activities.

Recent advancements in synthetic methodologies have further expanded the utility of Methyl 6-bromo-5-nitropicolinate. Techniques such as transition-metal-catalyzed cross-coupling reactions have allowed for the efficient construction of complex molecular architectures. These methods have enabled researchers to access novel derivatives with enhanced potency and selectivity. For example, palladium-catalyzed coupling reactions have been used to introduce aryl or heteroaryl groups at various positions along the molecular scaffold.

The compound's relevance extends beyond academic research; it has also found applications in industrial settings. Pharmaceutical companies have utilized Methyl 6-bromo-5-nitropicolinate as a key intermediate in large-scale synthesis processes. Its stability under various reaction conditions makes it an ideal candidate for industrial-scale production, ensuring consistent quality and yield.

The growing interest in Methyl 6-bromo-5-nitropicolinate has also spurred innovation in analytical chemistry. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to characterize its structure and purity. These analytical methods are essential for ensuring that the compound meets stringent quality standards before being used in further research or commercial applications.

Future research directions for Methyl 6-bromo-5-nitropicolinate are likely to focus on expanding its therapeutic applications. Investigators are exploring its potential in treating neurological disorders, infectious diseases, and chronic conditions. The compound's ability to undergo diverse chemical modifications makes it a valuable tool for designing next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, Methyl 6-bromo-5-nitropicolinate (CAS No. 1805557-84-9) is a multifaceted compound with significant implications in chemical biology and pharmaceutical development. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel bioactive molecules. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand even further, contributing to advancements in drug discovery and therapeutic innovation.